Cas no 2137101-61-0 (1-{(2R,6S)-2,6-dimethyloxan-4-ylmethyl}-1H-1,2,4-triazol-3-amine)

• Product Name: 1-{(2R,6S)-2,6-dimethyloxan-4-ylmethyl}-1H-1,2,4-triazol-3-amine
• CAS No: 2137101-61-0
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5603662
• PubChem ID: 165742801
• Update Time: 2025-10-29

1-{(2R,6S)-2,6-dimethyloxan-4-ylmethyl}-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-{[(2R,6S)-2,6-dimethyloxan-4-yl]methyl}-1H-1,2,4-triazol-3-amine
• EN300-1113344
• 2137101-61-0
• 1-{(2R,6S)-2,6-dimethyloxan-4-ylmethyl}-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C10H18N4O/c1-7-3-9(4-8(2)15-7)5-14-6-12-10(11)13-14/h6-9H,3-5H2,1-2H3,(H2,11,13)/t7-,8+,9?
• InChI Key： KGDVCFVACKQMOI-JVHMLUBASA-N
• SMILES： O1[C@@H](C)CC(CN2C=NC(N)=N2)C[C@H]1C

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66Ų

Additional information on 1-{(2R,6S)-2,6-dimethyloxan-4-ylmethyl}-1H-1,2,4-triazol-3-amine

Introduction to 1-{(2R,6S)-2,6-Dimethyloxan-4-Ylmethyl}-1H-1,2,4-Triazol-3-Amine (CAS No. 2137101-61-0)

1-{(2R,6S)-2,6-Dimethyloxan-4-Ylmethyl}-1H-1,2,4-Triazol-3-Amine, also known by its CAS number 2137101-61-0, is a versatile compound with significant applications in various fields. This compound belongs to the class of triazoles, which are widely recognized for their stability and reactivity in chemical reactions. The molecule's unique structure combines a triazole ring with a substituted oxane group, making it a valuable intermediate in organic synthesis and drug discovery.

The compound's structure is characterized by a triazole ring (a five-membered ring containing three nitrogen atoms) and a substituted oxane group (a six-membered cyclic ether). The stereochemistry of the molecule is defined by the (2R,6S) configuration of the oxane ring. This specific stereochemistry plays a crucial role in determining the compound's physical and chemical properties. Recent studies have highlighted the importance of stereochemistry in enhancing the bioavailability and efficacy of drugs derived from such compounds.

The synthesis of 1-{(2R,6S)-2,6-Dimethyloxan-4-Ylmethyl}-1H-1,2,4-Triazol-3-Amine involves a multi-step process that typically includes the formation of the oxane ring followed by its functionalization with the triazole moiety. Researchers have explored various methodologies to optimize this synthesis process. For instance, recent advancements in catalytic asymmetric synthesis have enabled the selective formation of the desired stereoisomer with high enantiomeric excess. These methods not only improve yield but also reduce environmental impact by minimizing waste and solvent usage.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive molecules targeting various diseases. For example, recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative disorders such as Alzheimer's disease. Its ability to form stable complexes with metal ions also makes it a candidate for use in metalloenzyme mimics and catalysis.

Beyond pharmaceuticals, this compound has found applications in agrochemicals and materials science. In agriculture, derivatives of this compound have been investigated for their potential as fungicides or plant growth regulators. Recent research has focused on optimizing these derivatives for higher efficacy and reduced environmental toxicity.

The compound's stability under various conditions is another area of interest. Studies have shown that its triazole ring contributes significantly to its thermal and chemical stability. This property makes it suitable for use in harsh reaction conditions or as a stabilizing agent in formulations.

In conclusion, 1-{(2R,6S)-2,6-Dimethyloxan-4-Ylmethyl}-1H-1,2,4-Triazol-3-Amine (CAS No. 2137101-61-) is a multifaceted compound with wide-ranging applications across different industries. Its unique structure and stereochemistry provide opportunities for further research and development in drug discovery and material science. As new synthetic methods and applications continue to emerge, this compound remains at the forefront of chemical innovation.